N-(4-bromo-3-chlorophenyl)-2-(phenylthio)acetamide

• IUPAC Name: N-(4-bromo-3-chlorophenyl)-2-phenylsulfanylacetamide
• InChI: InChI=1S/C14H11BrClNOS/c15-12-7-6-10(8-13(12)16)17-14(18)9-19-11-4-2-1-3-5-11/h1-8H,9H2,(H,17,18)
• InChI Key: SCXBYPXKMQCHMR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)SCC(=O)NC2=CC(=C(C=C2)Br)Cl
• Molecular Formula: C14H11BrClNOS
• Molecular Weight: 356.7 g/mol

Description

N-(4-bromo-3-chlorophenyl)-2-(phenylthio)acetamide, also known as BCA, is a chemical compound that has gained attention in scientific research due to its potential pharmacological properties. BCA belongs to the family of thioacetamide derivatives, which are known to exhibit various biological activities.

Mechanism of Action

The exact mechanism of action of N-(4-bromo-3-chlorophenyl)-2-(phenylthio)acetamide is not fully understood. However, it is believed that N-(4-bromo-3-chlorophenyl)-2-(phenylthio)acetamide exerts its pharmacological effects by inhibiting the activity of cyclooxygenase (COX) enzymes, which are involved in the production of inflammatory mediators such as prostaglandins. N-(4-bromo-3-chlorophenyl)-2-(phenylthio)acetamide has also been shown to modulate the expression of various genes involved in inflammation and oxidative stress.
Biochemical and Physiological Effects:
N-(4-bromo-3-chlorophenyl)-2-(phenylthio)acetamide has been shown to exhibit various biochemical and physiological effects. It has been shown to reduce the levels of inflammatory mediators such as prostaglandins, cytokines, and chemokines. N-(4-bromo-3-chlorophenyl)-2-(phenylthio)acetamide has also been shown to reduce oxidative stress by increasing the levels of antioxidant enzymes such as superoxide dismutase (SOD) and catalase. N-(4-bromo-3-chlorophenyl)-2-(phenylthio)acetamide has also been shown to improve glucose homeostasis and insulin sensitivity in animal models of diabetes.

Advantages and Limitations for Lab Experiments

N-(4-bromo-3-chlorophenyl)-2-(phenylthio)acetamide has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it exhibits good solubility in organic solvents. N-(4-bromo-3-chlorophenyl)-2-(phenylthio)acetamide is also stable under normal laboratory conditions. However, N-(4-bromo-3-chlorophenyl)-2-(phenylthio)acetamide has some limitations for lab experiments. It exhibits poor aqueous solubility, which can limit its use in in vitro assays. N-(4-bromo-3-chlorophenyl)-2-(phenylthio)acetamide also has limited bioavailability, which can limit its use in in vivo studies.

Future Directions

There are several future directions for the study of N-(4-bromo-3-chlorophenyl)-2-(phenylthio)acetamide. One direction is to further investigate the mechanism of action of N-(4-bromo-3-chlorophenyl)-2-(phenylthio)acetamide and its potential targets. Another direction is to study the pharmacokinetics and pharmacodynamics of N-(4-bromo-3-chlorophenyl)-2-(phenylthio)acetamide in animal models and humans. Additionally, future studies could investigate the potential use of N-(4-bromo-3-chlorophenyl)-2-(phenylthio)acetamide as a therapeutic agent for various diseases such as cancer, diabetes, and neurodegenerative disorders. Finally, future studies could investigate the potential of N-(4-bromo-3-chlorophenyl)-2-(phenylthio)acetamide as a lead compound for the development of new drugs with improved pharmacological properties.

Scientific Research Applications

N-(4-bromo-3-chlorophenyl)-2-(phenylthio)acetamide has been extensively studied for its potential pharmacological properties. It has been shown to exhibit anti-inflammatory, analgesic, and antipyretic activities. N-(4-bromo-3-chlorophenyl)-2-(phenylthio)acetamide has also been studied for its potential as a therapeutic agent for various diseases such as cancer, diabetes, and neurodegenerative disorders.